N-(2-sec-butylphenyl)-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-(2-butan-2-ylphenyl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C19H23NOS/c1-4-15(3)17-7-5-6-8-18(17)20-19(21)13-22-16-11-9-14(2)10-12-16/h5-12,15H,4,13H2,1-3H3,(H,20,21)
• InChI Key: UXAKHGBDZKRMHX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=CC=C1NC(=O)CSC2=CC=C(C=C2)C
• Molecular Formula: C19H23NOS
• Molecular Weight: 313.5 g/mol

Description

N-(2-sec-butylphenyl)-2-[(4-methylphenyl)thio]acetamide, commonly known as BMS-986, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound belongs to the class of selective androgen receptor modulators (SARMs) and has been shown to have a high affinity for the androgen receptor.

Scientific Research Applications

BMS-986 has been studied for its potential applications in various scientific research fields. One of the major areas of research is its use in the treatment of muscle wasting and osteoporosis. BMS-986 has been shown to increase muscle mass and bone density in preclinical studies, making it a promising candidate for the treatment of these conditions.
Another area of research is the use of BMS-986 in the treatment of prostate cancer. BMS-986 has been shown to selectively target the androgen receptor, which is overexpressed in prostate cancer cells. This makes it a potential treatment option for prostate cancer patients who have become resistant to traditional androgen receptor-targeted therapies.

Mechanism of Action

BMS-986 works by selectively binding to the androgen receptor and modulating its activity. This results in the activation of anabolic pathways, leading to increased muscle mass and bone density. BMS-986 also inhibits the growth of prostate cancer cells by blocking the activity of the androgen receptor.
Biochemical and Physiological Effects
BMS-986 has been shown to have a number of biochemical and physiological effects. In preclinical studies, BMS-986 has been shown to increase muscle mass, bone density, and strength. It has also been shown to decrease fat mass and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the major advantages of BMS-986 for lab experiments is its high selectivity for the androgen receptor. This makes it a useful tool for studying the role of the androgen receptor in various biological processes. However, one limitation of BMS-986 is that it has not yet been approved for human use, which limits its potential applications in clinical research.

Future Directions

There are several future directions for research on BMS-986. One area of research is the development of new N-(2-sec-butylphenyl)-2-[(4-methylphenyl)thio]acetamide with improved selectivity and efficacy. Another area of research is the investigation of the potential applications of BMS-986 in the treatment of other conditions, such as sarcopenia and cachexia. Additionally, further research is needed to fully understand the mechanism of action of BMS-986 and its effects on various biological processes.
Conclusion
In conclusion, BMS-986 is a promising compound that has been studied extensively for its potential applications in scientific research. Its high selectivity for the androgen receptor makes it a useful tool for studying the role of the androgen receptor in various biological processes. While there are limitations to its use in lab experiments, BMS-986 has the potential to be a valuable tool for advancing our understanding of various biological processes and developing new treatments for a range of conditions.